Cas no 17878-23-8 (3,5-Dibromo-1-trimethylsilylbenzene)

3,5-Dibromo-1-trimethylsilylbenzene is a brominated aromatic compound featuring a trimethylsilyl (TMS) functional group. This organosilane derivative is primarily utilized in synthetic organic chemistry as a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, due to the reactivity of its bromine substituents. The TMS group enhances stability and can serve as a protecting group or directing moiety in further functionalization. Its high purity and well-defined structure make it valuable for constructing complex molecular architectures in pharmaceuticals, agrochemicals, and materials science. The compound’s robust synthetic utility and compatibility with various reaction conditions underscore its importance in advanced organic synthesis.
3,5-Dibromo-1-trimethylsilylbenzene structure
17878-23-8 structure
Product Name:3,5-Dibromo-1-trimethylsilylbenzene
CAS No:17878-23-8
MF:C9H12Br2Si
MW:308.085082054138
MDL:MFCD03844787
CID:122613
PubChem ID:87569132
Update Time:2025-06-08

3,5-Dibromo-1-trimethylsilylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-dibromo-5-(trimethylsilyl)-
    • 3,5-Dibromo-1-trimethylsilylbenzene
    • (3,5-dibromophenyl)trimethylsilane
    • (3,5-dibromophenyl)-trimethylsilane
    • 3,5 DIBROMO-1-TRIMETHYLSILYLBENZENE
    • 1,3-dibromo-5-trimethylsilylbenzene
    • 3,5-dibromotrimethylsilylbenzene
    • 5-trimethylsilyl-1,3-dibromobenzene
    • Silane, (3,5-dibromophenyl)trimethyl-
    • SZQQTWLBYAKIOT-UHFFFAOYSA-N
    • 3.5-Dibromo-trimethylsilyl-benzene
    • 3,5-Dibromo-trimethylsilyl-benzene
    • 1,3-Dibromo-5-(trimethylsilyl)benzene
    • (3,5-Dibromophenyl)(trimethyl)silane #
    • 3,5-dibromo-1-(trimeth
    • Benzene, 1,3-dibromo-5-(trimethylsilyl)-
    • D2724
    • 3,5-Dibromo-1-trimethylsilylbenzene, 97%
    • 17878-23-8
    • C9H12Br2Si
    • A20758
    • CS-0096710
    • 3,5-Dibromophenyltrimethylsilane
    • SCHEMBL1585428
    • AKOS015834269
    • DTXSID10347817
    • T70447
    • FT-0759509
    • MFCD03844787
    • SY057799
    • AS-64511
    • 3,5-dibromo-1-(trimethylsilyl) benzene
    • DB-008729
    • MDL: MFCD03844787
    • Inchi: 1S/C9H12Br2Si/c1-12(2,3)9-5-7(10)4-8(11)6-9/h4-6H,1-3H3
    • InChI Key: SZQQTWLBYAKIOT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)[Si](C)(C)C)Br

Computed Properties

  • Exact Mass: 305.90800
  • Monoisotopic Mass: 305.90750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.53
  • Melting Point: 38.0 to 42.0 deg-C
  • Boiling Point: 280.1°C at 760 mmHg
  • Flash Point: 176.9°C
  • Refractive Index: 1.558
  • PSA: 0.00000
  • LogP: 3.75680
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-Dibromo-1-trimethylsilylbenzene Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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3,5-Dibromo-1-trimethylsilylbenzene Production Method

3,5-Dibromo-1-trimethylsilylbenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:17878-23-8)3,5-DIBROMO-1-TRIMETHYLSILYLBENZENE
Order Number:sfd1780
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:17878-23-8)3,5-DIBROMO-1-TRIMETHYLSILYLBENZENE
sfd1780
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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